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Compound of Interest

Compound Name: IT-143B

Cat. No.: B10820934 Get Quote

Essential Safety and Handling of IT-143B
For laboratory professionals engaged in drug development and research, the safe handling of

potent compounds like IT-143B is paramount. As a rare, higher homologue of the piericidin

class of antibiotics, IT-143B necessitates stringent safety protocols to minimize exposure and

ensure operational integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to build a foundation of trust and safety in

your laboratory practices.

Personal Protective Equipment (PPE) and Safety
Protocols
Given that a specific Safety Data Sheet (SDS) for IT-143B is not readily available due to its

novelty, the following PPE recommendations are based on the known hazards of its structural

analog, Piericidin A. Piericidins are known to be irritants and potent mitochondrial inhibitors.[1]
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Property
Data (for Piericidin A as a
proxy)

Source

Molecular Formula C25H37NO4 [2][3]

Molecular Weight 415.6 g/mol [2][3]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Inhibition

Potent inhibitor of

mitochondrial complex I

(NADH-ubiquinone

oxidoreductase).[2][4][5]

[2][4][5]

Toxicity

Neurotoxin.[4][5] Induces

apoptosis in certain cell lines.

[4]

[4]

Recommended Personal Protective Equipment

PPE Category Item Specification

Hand Protection Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety Goggles With side-shields

Skin and Body Protection Laboratory Coat Impervious clothing

Respiratory Protection Respirator
Required when dusts or

aerosols are generated

Experimental Workflow for Handling IT-143B
The following workflow is a procedural guide for the safe handling of IT-143B from receipt to

disposal, designed to minimize risk and ensure a safe laboratory environment.
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Caption: A logical workflow for the safe handling of IT-143B.
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Disposal Plan
Proper disposal of IT-143B and any contaminated materials is critical to prevent environmental

contamination and potential health risks.

Waste Categorization: All materials that have come into contact with IT-143B, including

unused solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, should be

considered hazardous chemical waste.[6]

Collection: Collect all IT-143B waste in clearly labeled, sealed containers. Do not mix with

other waste streams unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS-

approved waste management vendor.[6][7] Never dispose of IT-143B or its waste down the

drain or in regular trash.

Mechanism of Action: Mitochondrial Complex I
Inhibition
Piericidins, and by extension IT-143B, exert their biological effects primarily through the

inhibition of mitochondrial complex I (NADH:ubiquinone oxidoreductase). This inhibition

disrupts the electron transport chain, a fundamental process for cellular energy production

(ATP synthesis).
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Caption: Inhibition of Mitochondrial Complex I by IT-143B.
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By providing this detailed guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, empowering your research with the highest standards of

safety and operational excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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